Cas no 2034579-09-2 (5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034579-09-2
• MF: C₂₁H₂₄BrN₃O₃
• MW: 446.337564468384
• CID: 5336605
• Update Time: 2025-08-05

5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• (3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• [3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-(4-phenyloxan-4-yl)methanone
• 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C21H24BrN3O3/c22-17-13-23-20(24-14-17)28-18-7-4-10-25(15-18)19(26)21(8-11-27-12-9-21)16-5-2-1-3-6-16/h1-3,5-6,13-14,18H,4,7-12,15H2
• InChI Key： DBBRNAZBYGZERE-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CCCN(C1)C(C1(C2C=CC=CC=2)CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 515
• XLogP3: 3
• Topological Polar Surface Area: 64.599

Additional information on 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine

Introduction to 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine (CAS No. 2034579-09-2)

5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine, identified by its CAS number CAS No. 2034579-09-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their potential applications in the development of novel therapeutic agents, particularly in addressing complex diseases such as cancer and inflammatory disorders.

The structural framework of 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a bromine substituent at the 5-position of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 4-phenyloxane-4-carbonyl moiety and the piperidine ring provide favorable interactions with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate the activity of kinases and other enzymes involved in disease pathways. The pyrimidine core is a common scaffold in such inhibitors due to its ability to bind to ATP pockets and other enzymatic active sites with high affinity. The introduction of the piperidin-3-yl group further enhances the solubility and metabolic stability of the compound, making it an attractive candidate for further development.

One of the most compelling aspects of 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine is its potential application in targeted therapy. Preclinical studies have demonstrated that compounds with similar structural features can inhibit the growth of tumor cells by interfering with critical signaling pathways. For instance, modifications to the pyrimidine ring have been shown to enhance binding to specific kinases, leading to reduced proliferation and increased apoptosis in cancer cell lines.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine and its biological targets. These studies have provided insights into how structural modifications can fine-tune the pharmacological properties of the compound. By leveraging advanced computational techniques, researchers can predict the binding affinity and selectivity of potential drug candidates, thereby accelerating the drug discovery process.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is associated with a multitude of pathological conditions, including autoimmune disorders and cardiovascular diseases. The ability of 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yl]oxy}pyrimidine to modulate inflammatory pathways has been explored in several preclinical models. Its interaction with cytokine receptors and other inflammatory mediators suggests that it could serve as a lead compound for developing anti-inflammatory therapies.

The synthesis of 5-bromo-2-{[1-(4-phenyloxane-4-carbonyl)piperidin-3-yloxy]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

In conclusion, 5-bromo-2-{[1-(4-phenyloxane)-4-carbonyl)piperidin-yloxy]pyrimidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in targeted therapy and anti-inflammatory treatments make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping future therapeutic strategies.